2-(Furan-3-yl)-1,3-dioxolane
Cat. No. B8790682
M. Wt: 140.14 g/mol
InChI Key: HQVYIOAFZUFHAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09394296B2
Procedure details
To a solution of furan-3-carbaldehyde (SM1-A, 2 g, 20 mmol) and ethane-1,2-diol (3.72 g, 60 mmol) in toluene (100 ml) was added pyridinium p-toluenesulfonate (PPTS, 50 mg, 0.2 mmol), and the solution was heated at reflux utilizing a Dean-Stark trap. After the theoretical amount of water was collected, the solvent was evaporated, and the residue was purified by column chromatography (petroleum ether:ethyl acetate=20:1) to give product (2-A) (1.8 g, 80%) as a colorless oil. 1H NMR (300 MHz, CDCl3): δ 7.54 (s, 1H), 7.41-7.40 (t, 1H), 6.47-6.46 (d, 1H), 5.85 (s, 1H), 4.09-4.06 (m, 2H), 4.00-3.98 (m, 2H).
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH:5]=[CH:4][C:3]([CH:6]=[O:7])=[CH:2]1.[CH2:8](O)[CH2:9][OH:10]>C1(C)C=CC=CC=1.C1(C)C=CC(S([O-])(=O)=O)=CC=1.[NH+]1C=CC=CC=1>[O:1]1[CH:5]=[CH:4][C:3]([CH:6]2[O:10][CH2:9][CH2:8][O:7]2)=[CH:2]1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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O1C=C(C=C1)C=O
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Name
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Quantity
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3.72 g
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Type
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reactant
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Smiles
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C(CO)O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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50 mg
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Type
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catalyst
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)[O-])C.[NH+]1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux
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CUSTOM
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Type
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CUSTOM
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Details
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After the theoretical amount of water was collected
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography (petroleum ether:ethyl acetate=20:1)
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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O1C=C(C=C1)C1OCCO1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.8 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 64.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
